Cas no 1261866-47-0 (1-Fluoro-3-(2-(trifluoromethoxy)phenyl)naphthalene)

• Product Name: 1-Fluoro-3-(2-(trifluoromethoxy)phenyl)naphthalene
• CAS No: 1261866-47-0
• MF: C₁₇H₁₀F₄O
• MW: 306.254318714142
• CID: 4988132
• Update Time: 2025-11-01

1-Fluoro-3-(2-(trifluoromethoxy)phenyl)naphthalene Chemical and Physical Properties

Names and Identifiers

• 1-Fluoro-3-(2-(trifluoromethoxy)phenyl)naphthalene

• Inchi： 1S/C17H10F4O/c18-15-10-12(9-11-5-1-2-6-13(11)15)14-7-3-4-8-16(14)22-17(19,20)21/h1-10H
• InChI Key： JVMZFJSJMLNTGW-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC2C=CC=CC=21)C1C=CC=CC=1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 370
• XLogP3: 6.1
• Topological Polar Surface Area: 9.2

Additional information on 1-Fluoro-3-(2-(trifluoromethoxy)phenyl)naphthalene

Comprehensive Introduction to 1-Fluoro-3-(2-(trifluoromethoxy)phenyl)naphthalene (CAS No. 1261866-47-0)

1-Fluoro-3-(2-(trifluoromethoxy)phenyl)naphthalene (CAS No. 1261866-47-0) is a fluorinated aromatic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound, characterized by its unique naphthalene core and trifluoromethoxy substituent, exhibits remarkable properties that make it valuable for various applications, including pharmaceuticals, agrochemicals, and advanced materials. Its molecular structure combines the stability of naphthalene derivatives with the electron-withdrawing effects of fluorine and trifluoromethoxy groups, resulting in a versatile building block for synthetic chemistry.

The growing interest in fluorinated organic compounds like 1-Fluoro-3-(2-(trifluoromethoxy)phenyl)naphthalene stems from their ability to enhance the bioavailability and metabolic stability of molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of targeted therapies and small-molecule inhibitors. The compound's lipophilicity and electron-deficient nature make it an attractive candidate for modulating protein-ligand interactions, a hot topic in modern medicinal chemistry.

In addition to pharmaceutical applications, 1-Fluoro-3-(2-(trifluoromethoxy)phenyl)naphthalene has found utility in the design of organic electronic materials. Its π-conjugated system and electron-withdrawing substituents contribute to desirable electronic properties, such as improved charge transport and tunable band gaps. These features align with the current demand for high-performance organic semiconductors used in OLEDs, solar cells, and flexible electronics—areas that dominate discussions in materials science forums and search engine queries.

From a synthetic perspective, the preparation of 1-Fluoro-3-(2-(trifluoromethoxy)phenyl)naphthalene often involves palladium-catalyzed cross-coupling reactions or nucleophilic aromatic substitution. These methods are frequently searched by chemists seeking efficient routes to fluorinated naphthalenes. The compound's stability under various conditions also makes it a reliable intermediate for further functionalization, a topic of interest for researchers working on structure-activity relationship (SAR) studies.

Environmental and regulatory considerations are another focal point for users researching CAS No. 1261866-47-0. While the compound is not classified as hazardous, its persistence and bioaccumulation potential are often evaluated in line with green chemistry principles. This aligns with the broader trend of sustainable chemical synthesis, a highly searched topic in academic and industrial circles.

In summary, 1-Fluoro-3-(2-(trifluoromethoxy)phenyl)naphthalene represents a compelling case study in the intersection of fluorine chemistry, materials science, and drug design. Its multifaceted applications and synthetic versatility ensure its relevance in ongoing research, making it a subject of frequent queries in scientific databases and AI-driven literature searches. As the demand for tailored fluorinated compounds grows, this compound will likely remain a key player in innovation across multiple disciplines.